Cas no 946209-32-1 (N-(2,6-difluorophenyl)methyl-1H-indazole-3-carboxamide)

N-(2,6-difluorophenyl)methyl-1H-indazole-3-carboxamide structure
946209-32-1 structure
Product Name:N-(2,6-difluorophenyl)methyl-1H-indazole-3-carboxamide
CAS No:946209-32-1
MF:C15H11F2N3O
MW:287.264149904251
CID:6271282
PubChem ID:42477813
Update Time:2024-01-05

N-(2,6-difluorophenyl)methyl-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,6-difluorophenyl)methyl-1H-indazole-3-carboxamide
    • F2491-0083
    • AKOS024651467
    • N-(2,6-difluorobenzyl)-1H-indazole-3-carboxamide
    • N-[(2,6-difluorophenyl)methyl]-1H-indazole-3-carboxamide
    • 946209-32-1
    • Inchi: 1S/C15H11F2N3O/c16-11-5-3-6-12(17)10(11)8-18-15(21)14-9-4-1-2-7-13(9)19-20-14/h1-7H,8H2,(H,18,21)(H,19,20)
    • InChI Key: CLDPBKNBKGMKML-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1CNC(C1C2C=CC=CC=2NN=1)=O)F

Computed Properties

  • Exact Mass: 287.08701831g/mol
  • Monoisotopic Mass: 287.08701831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57.8Ų

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